N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide

• IUPAC Name: N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide
• InChI: InChI=1S/C12H19N5O/c1-9-13-14-15-16(9)8-12(18)17(11-6-7-11)10-4-2-3-5-10/h10-11H,2-8H2,1H3
• InChI Key: BPIYFPPFYHRGJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1CC(=O)N(C2CCCC2)C3CC3
• Molecular Formula: C12H19N5O
• Molecular Weight: 249.31 g/mol

Description

N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide is a synthetic organic compound that belongs to the class of tetrazole derivatives. Tetrazoles are known for their diverse biological activities and are often used in medicinal chemistry for drug development. This compound features a unique structure with cyclopentyl and cyclopropyl groups attached to an acetamide backbone, which is further substituted with a 5-methyltetrazol-1-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide typically involves multiple steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate nitrile with sodium azide under acidic conditions.

Acetamide Formation: The acetamide backbone is formed by reacting an appropriate amine with acetic anhydride or acetyl chloride.

Cyclopentyl and Cyclopropyl Substitution: The cyclopentyl and cyclopropyl groups are introduced through nucleophilic substitution reactions using appropriate alkyl halides.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the tetrazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Oxidized derivatives of the tetrazole ring.

Reduction: Reduced forms of the acetamide or tetrazole ring.

Substitution: Substituted tetrazole derivatives.

Scientific Research Applications

N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a drug candidate due to its unique structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide involves its interaction with specific molecular targets. The tetrazole ring can mimic carboxylate groups, allowing the compound to bind to enzymes and receptors. This binding can modulate the activity of these proteins, leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopentyl-2-(methylamino)acetamide
• N-cyclopentyl-2-(4-methoxyphenyl)acetamide
• N-cyclopentyl-2-(4-propylphenoxy)acetamide

Uniqueness

N-cyclopentyl-N-cyclopropyl-2-(5-methyltetrazol-1-yl)acetamide is unique due to the presence of both cyclopentyl and cyclopropyl groups, as well as the tetrazole ring. This combination of structural features imparts distinct chemical and biological properties, making it a valuable compound for research and development.